Cas no 2198-45-0 (5-Nonanamine)

• Product Name: 5-Nonanamine
• CAS No: 2198-45-0
• MF: C₉H₂₁N
• MW: 143.26974272728
• MDL: MFCD00047923
• CID: 275075
• PubChem ID: 137475
• Update Time: 2025-06-13

5-Nonanamine Chemical and Physical Properties

Names and Identifiers

• 5-Nonanamine
• 5-AMINONONANE
• nonan-5-amine
• 1-butyl-pentylamine
• 5-Nonanamin
• 5-Nonylamine
• di(n-butyl)methylamine
• dibutylmethylamine
• DTXSID20176392
• A855985
• CS-0160725
• EN300-7330774
• SB75617
• 5-amino-nonan
• FT-0634113
• 1-Butylpentylamine #
• SCHEMBL272998
• 2198-45-0
• Q5652535
• BKEVGGILGWUWSB-UHFFFAOYSA-N
• BS-48962
• 2-(4-Methoxy-phenyl)-1H-imidazole-4-carboxyli c acid ethyl ester
• AKOS006273515

• MDL： MFCD00047923
• Inchi： 1S/C9H21N/c1-3-5-7-9(10)8-6-4-2/h9H,3-8,10H2,1-2H3
• InChI Key： BKEVGGILGWUWSB-UHFFFAOYSA-N
• SMILES： NC(CCCC)CCCC

Computed Properties

• Exact Mass: 143.16700
• Monoisotopic Mass: 143.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 53.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.39440

5-Nonanamine Security Information

• Hazardous Material Identification：
• HazardClass：CORROSIVE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 5-Nonanamine

Introduction to 5-Nonanamine (CAS No: 2198-45-0)

5-Nonanamine, with the chemical formula C₉H₂₀N, is a significant organic compound in the realm of chemical and pharmaceutical research. This linear primary amine is characterized by a nine-carbon chain, making it a valuable intermediate in the synthesis of various bioactive molecules. The compound's unique structural properties and reactivity have positioned it as a key player in modern synthetic chemistry, particularly in the development of pharmaceuticals and specialty chemicals.

The CAS No 2198-45-0 assigned to 5-Nonanamine underscores its importance in industrial and academic settings. This alphanumeric identifier ensures precise classification and differentiation from other compounds, facilitating accurate documentation, regulatory compliance, and research collaboration. The compound's molecular structure, featuring a nonane backbone with an amine functional group at the fifth carbon position, imparts distinct chemical behavior that makes it useful in multiple applications.

In recent years, 5-Nonanamine has garnered attention for its role in the synthesis of pharmacologically active agents. Its primary amine functionality allows for facile derivatization into esters, amides, and other heterocyclic compounds, which are prevalent in drug molecules. For instance, researchers have explored its utility in constructing novel antimicrobial agents and cardiovascular drugs. The compound's ability to serve as a precursor for more complex structures has made it a staple in medicinal chemistry laboratories.

One of the most compelling aspects of 5-Nonanamine is its versatility in polymer chemistry. The linear aliphatic chain provides a stable framework for the development of polyamides and polyimides, which are employed in high-performance materials. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for applications in aerospace, automotive industries, and electronics. The incorporation of 5-Nonanamine into these materials improves their overall performance by introducing specific functional groups that enhance adhesion and durability.

The pharmaceutical industry has also leveraged 5-Nonanamine in the synthesis of bioactive peptides and neuropeptides. Its structural motif closely resembles natural amino acids, allowing it to mimic biological pathways and interactions. This has led to its use in developing potential treatments for neurological disorders. Furthermore, the compound's compatibility with peptide coupling reactions makes it an attractive choice for solid-phase peptide synthesis (SPPS), a widely used technique in drug development.

Recent advancements in green chemistry have highlighted the importance of sustainable synthetic routes for compounds like 5-Nonanamine. Researchers have been exploring catalytic methods that minimize waste and energy consumption while maintaining high yields. For example, enzymatic catalysis has been investigated as an alternative to traditional chemical synthesis, offering a more environmentally friendly approach to producing 5-Nonanamine on an industrial scale.

The compound's role in material science extends beyond polymers to include liquid crystals and surfactants. Its ability to form stable monolayers on surfaces has been exploited in the development of optoelectronic devices and surface-modifying agents. These applications leverage the precise control over molecular arrangement that 5-Nonanamine provides, enabling the creation of advanced functional materials with tailored properties.

In conclusion, 5-Nonanamine (CAS No: 2198-45-0) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its structural features make it an invaluable intermediate in pharmaceutical synthesis, polymer development, and material science. As research continues to uncover new applications for this versatile molecule, its significance is likely to grow further, driving innovation across industries reliant on advanced chemical solutions.